3-[3-(2-methylpiperidin-1-yl)propyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one

• IUPAC Name: 3-[3-(2-methylpiperidin-1-yl)propyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C16H22N4OS/c1-12-6-2-3-9-19(12)10-5-11-20-15(21)13-7-4-8-17-14(13)18-16(20)22/h4,7-8,12H,2-3,5-6,9-11H2,1H3,(H,17,18,22)
• InChI Key: HDJWNPCASXEXPY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CCCN2C(=O)C3=C(NC2=S)N=CC=C3
• Molecular Formula: C16H22N4OS
• Molecular Weight: 318.4 g/mol

Description

3-[3-(2-methylpiperidin-1-yl)propyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C16H22N4OS and its molecular weight is 318.44. The purity is usually 95%.
BenchChem offers high-quality 3-[3-(2-methylpiperidin-1-yl)propyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[3-(2-methylpiperidin-1-yl)propyl]-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Discovery and Development

SR-01000143213 shows potential in the field of drug discovery due to its unique chemical structure. The compound’s ability to bind with various proteins can be explored through molecular docking studies. .

Solvent Interaction Studies

The compound’s interaction with solvents can significantly affect its properties and applications. .

Topological Analysis

Topological parameters such as electron localization function (ELF), localized orbital locator (LOL), and atoms in molecules (AIM) analysis can reveal the electron distribution within SR-01000143213. .

Nonlinear Optical (NLO) Properties

The NLO properties of SR-01000143213 can be analyzed to determine its suitability for applications in optoelectronics. .

Thermodynamic Properties

Understanding the thermodynamic properties of SR-01000143213 is vital for its application in various temperature-dependent processes. .

Catalysis

SR-01000143213 could serve as a catalyst or a catalyst precursor in organic synthesis. Its structural features might allow it to facilitate the formation of N-methyl imines, which are versatile scaffolds in organic chemistry. .

Mechanism of Action

Target of Action

The primary target of this compound, also known as SR-01000143213, is SLC15A4 , a protein involved in the transport of certain molecules across the cell membrane . This protein plays a crucial role in the innate immune system’s pathogen-recognition pathways .

Mode of Action

SR-01000143213 interacts with its target, SLC15A4, by binding to a lysosomal outward-open conformation of the protein . This binding is incompatible with the binding of TASL, an immune adapter, on the cytoplasmic side of the protein . As a result, TASL undergoes degradation .

Biochemical Pathways

The compound’s interaction with SLC15A4 disrupts the SLC15A4-TASL adapter module, which is part of the TLR7/8-IRF5 signaling pathway . This pathway is involved in the activation of the immune response to nucleic acids . By interrupting this pathway, SR-01000143213 prevents downstream proinflammatory responses .

Result of Action

The molecular effect of SR-01000143213’s action is the degradation of TASL, which interrupts the TLR7/8-IRF5 signaling pathway . On a cellular level, this leads to a reduction in proinflammatory responses . Considering that all components involved have been genetically associated with systemic lupus erythematosus and that SR-01000143213 blocks responses in disease-relevant human immune cells from patients, the study represents a proof-of-concept for the development of therapeutics against this disease .